Cas no 130189-70-7 (Benzamide,N,N'-(6,12-diphenyldibenzo[b,f][1,5]diazocine-2,8-diyl)bis[4-methoxy- (9CI))

• Product Name: Benzamide,N,N'-(6,12-diphenyldibenzo[b,f][1,5]diazocine-2,8-diyl)bis[4-methoxy- (9CI)
• CAS No: 130189-70-7
• MF: C₄₂H₃₂N₄O₄
• MW: 656.727890014648
• CID: 159808
• PubChem ID: 3076116
• Update Time: 2025-04-19

Benzamide,N,N'-(6,12-diphenyldibenzo[b,f][1,5]diazocine-2,8-diyl)bis[4-methoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzamide,N,N'-(6,12-diphenyldibenzo[b,f][1,5]diazocine-2,8-diyl)bis[4-methoxy- (9CI)
• 4-methoxy-N-[(6Z,12Z)-2-[(4-methoxybenzoyl)amino]-6,12-diphenylbenzo[c][1,5]benzodiazocin-8-yl]benzamide
• 2,8-Di(4-methoxybenzamido)-6,12-diphenyldibenzo(b,f)(1,5)diazocine
• Benzamide, N,N'-(6,12-diphenyldibenzo(b,f)(1,5)diazocine-2,8-diyl)bis(4-methoxy-
• 130189-70-7
• BRN 4222958

• Inchi： 1S/C42H32N4O4/c1-49-33-19-13-29(14-20-33)41(47)43-31-17-23-37-35(25-31)39(27-9-5-3-6-10-27)46-38-24-18-32(44-42(48)30-15-21-34(50-2)22-16-30)26-36(38)40(45-37)28-11-7-4-8-12-28/h3-26H,1-2H3,(H,43,47)(H,44,48)/b39-35-,40-36-,45-37-,45-40-,46-38-,46-39-
• InChI Key： NJYMOVXWTGXQJX-MWONIGOUSA-N
• SMILES： O=C(C1C=CC(=CC=1)OC)NC1C=CC2=C(C=1)C(C1C=CC=CC=1)=NC1C=CC(=CC=1C(C1C=CC=CC=1)=N2)NC(C1C=CC(=CC=1)OC)=O |c:26,42|

Computed Properties

• Exact Mass: 656.24256
• Monoisotopic Mass: 656.242
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 50
• Rotatable Bond Count: 8
• Complexity: 1100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.23
• Boiling Point: 840.2°Cat760mmHg
• Flash Point: 462°C
• Refractive Index: 1.652
• PSA: 101.38